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Compound of Interest

Compound Name: tert-Butyl methyl terephthalate

Cat. No.: B3076837 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of high-performance plastics derived from

terephthalic acid copolyesters, including their synthesis, properties, and relevant experimental

protocols. This information is intended to guide material selection and characterization for

applications in research, medical devices, and pharmaceutical packaging.

Introduction to Terephthalic Acid Copolyesters
High-performance terephthalic acid (TPA) copolyesters are a class of thermoplastic polymers

known for their excellent combination of clarity, toughness, and chemical resistance. These

materials are synthesized by reacting terephthalic acid or its esters with a combination of diols.

By varying the type and ratio of these diols, the properties of the resulting copolyester can be

tailored for specific applications.

Common examples include:

PETG (Polyethylene Terephthalate Glycol-modified): A modification of PET where a portion

of the ethylene glycol is replaced with a larger diol, typically 1,4-cyclohexanedimethanol

(CHDM).[1][2] This modification disrupts the crystalline structure, resulting in a clear,

amorphous polymer with enhanced impact strength and formability.[1][3]

PCTG (Poly-Cyclohexylenedimethylene Terephthalate Glycol-modified): Similar to PETG but

with a higher content of CHDM, leading to even greater impact resistance and clarity.[4][5]
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PCTA (Poly-Cyclohexylenedimethylene Terephthalate Acid-modified): A copolyester where a

portion of the terephthalic acid is replaced with another diacid, which can further modify

properties like heat resistance and chemical durability.

A significant advantage of these copolyesters, particularly in medical and pharmaceutical

applications, is that they are often free of Bisphenol A (BPA), a compound with known

endocrine-disrupting effects.[6][7] This makes them a safer alternative to materials like

polycarbonate.[6]

Synthesis of Terephthalic Acid Copolyesters
The industrial production of TPA copolyesters is typically achieved through a two-step melt

polycondensation process.[3][8] This method avoids the need for solvents and allows for the

production of high molecular weight polymers.

The two main stages are:

Esterification or Transesterification: In this initial step, terephthalic acid (or its dimethyl ester,

DMT) is reacted with an excess of the diols (e.g., ethylene glycol and CHDM) at elevated

temperatures (170-220°C) to form a low molecular weight prepolymer and byproducts like

water or methanol.[8][9]

Polycondensation: The prepolymer is then heated to a higher temperature (260-300°C)

under a high vacuum.[9] This promotes the linking of the prepolymer chains into a high

molecular weight polyester, while the vacuum helps to remove the glycol byproduct, driving

the reaction to completion.[8] Catalysts, such as antimony or titanium compounds, are often

used to accelerate both stages of the reaction.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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